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Compound of Interest

Compound Name: (E)-2-(4-methoxyphenyl)ethenol

Cat. No.: B13148008

Get Quote

Executive Summary
This guide provides a technical workflow for the structural differentiation of four common

isomers using Electron Ionization (EI) Mass Spectrometry. While these compounds share a
molecular weight of 150 Da, their fragmentation pathways are distinct, driven by the stability of
the resulting carbocations and neutral losses.

This document is designed for analytical chemists and researchers requiring definitive

identification of synthetic intermediates or natural product isolates without reliance on retention

time alone.

The Isomers: Structural Overview
The four isomers selected for this comparison represent distinct functional group arrangements

(Ester vs. Ketone/Ether) and substitution patterns (Benzoate vs. Phenylacetate).
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Isomer Name Structure Type Functional Group
Key Structural
Feature

Ethyl Benzoate Ester Ph-CO-O-Et

Carbonyl attached

directly to the

aromatic ring.[1]

Benzyl Acetate Ester Ph-CH2-O-CO-Me
Oxygen attached to

benzylic carbon.

Methyl Phenylacetate Ester Ph-CH2-CO-O-Me
Carbonyl attached to

benzylic carbon.

4-

Methoxyacetophenon

e

Ketone/Ether MeO-Ph-CO-Me

Para-substituted

aromatic ring (Ether +

Ketone).

Fragmentation Analysis & Diagnostic Ions[2][3]
A. Ethyl Benzoate (The "Benzoyl" Pathway)
Diagnostic Peak: m/z 105 (Base Peak) Mechanism:

-Cleavage

Ethyl benzoate undergoes a classic

-cleavage adjacent to the carbonyl group. The bond between the carbonyl carbon and the
ethoxy oxygen breaks, expelling the ethoxy radical (

, 45 Da).

m/z 105 (

): The benzoyl cation is the base peak, stabilized by resonance with the benzene ring.

m/z 77 (

): The benzoyl cation subsequently loses a neutral CO molecule (28 Da) to form the phenyl
cation.
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m/z 122 (

): A rearrangement involving the transfer of a hydrogen from the ethyl group to the carbonyl
oxygen, followed by loss of ethylene (

, 28 Da). This is a McLafferty-like rearrangement specific to ethyl esters.

B. Benzyl Acetate (The "Neutral Loss" Pathway)
Diagnostic Peak: m/z 108 (Significant, often ~20-40%) Mechanism: Acetate Rearrangement

(Loss of Ketene)

Benzyl acetate is unique among these isomers because it can eliminate a neutral ketene

molecule (

, 42 Da).

m/z 108 (

): The molecular ion loses ketene to form the radical cation of benzyl alcohol. This peak is
diagnostic for acetates of primary alcohols.

m/z 91 (

): The tropylium ion is often the base peak, formed by the cleavage of the benzylic C-O bond.
[2] Note that while m/z 91 is dominant, it is not unique to this isomer.

Differentiation: The presence of m/z 108 distinguishes Benzyl Acetate from Methyl

Phenylacetate.

C. Methyl Phenylacetate (The "Benzylic" Pathway)
Diagnostic Peak: m/z 119 Mechanism: Benzylic Cleavage

Methyl phenylacetate contains a benzyl group attached to a carbonyl.

m/z 119 (

): Loss of the methoxy radical (
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, 31 Da) via

-cleavage. This acylium ion (

) is relatively stable.

m/z 91 (

): Loss of the entire carbomethoxy group (

, 59 Da) yields the tropylium ion.

Absence of m/z 108: Unlike benzyl acetate, this molecule cannot lose a neutral ketene

fragment directly from the parent ion to form a stable 108 ion.

D. 4-Methoxyacetophenone (The "Stable Acylium"
Pathway)
Diagnostic Peak: m/z 135 (Base Peak) Mechanism: Methyl Radical Loss

This isomer is a ketone with a para-methoxy group.

m/z 135 (

): Loss of a methyl radical (

, 15 Da) from the methoxy group or the acetyl group? Actually, the loss of the methyl group
from the ketone (alpha cleavage) or the ether is possible. However, the loss of the methyl
from the acetyl group yields the stable

ion (m/z 135).

m/z 107 (

): The m/z 135 ion loses CO (28 Da) to form the methoxyphenyl cation.

Comparative Data Summary
The following table summarizes the relative abundances of key ions. (Values are approximate

and representative of standard 70eV EI spectra).
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Isomer
m/z 150

(M+)
m/z 135 m/z 119 m/z 108 m/z 105 m/z 91 m/z 77

Ethyl

Benzoate
~15% <1% <1% <1% 100% <5% ~50%

Benzyl

Acetate
<10% <1% <1% ~30% <5% 100% ~15%

Methyl

Phenylac

etate

~20% <1% ~40% <2% <5% 100% ~10%

4-

Methoxy

acetophe

none

~40% 100% <1% <1% <1% ~10% ~20%

Critical Insight: Do not rely solely on the Base Peak (100%).

Both Benzyl Acetate and Methyl Phenylacetate share m/z 91 as the base peak.

Use m/z 108 to confirm Benzyl Acetate.

Use m/z 119 to confirm Methyl Phenylacetate.

Decision Tree for Identification
The following logic flow allows for rapid identification of the isomer based on the mass

spectrum.
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Start: Spectrum of C9H10O2 Isomer (MW 150)

Is Base Peak m/z 135?

Is Base Peak m/z 105?

No

ID: 4-Methoxyacetophenone
(Loss of Methyl)

Yes

Is Base Peak m/z 91?

No

ID: Ethyl Benzoate
(Benzoyl Cation)

Yes

Is m/z 108 present (>10%)?

Yes

ID: Benzyl Acetate
(Loss of Ketene)

Yes

ID: Methyl Phenylacetate
(Loss of OMe -> 119)

No (Look for 119)

Click to download full resolution via product page

Figure 1: Decision tree for the identification of C9H10O2 isomers based on EI-MS peak

intensities.

Fragmentation Pathways[2][4][5][6]
Benzyl Acetate: The Ketene Loss Mechanism
The formation of the m/z 108 ion is a specific rearrangement that confirms the acetate

structure.
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Figure 2: Competing fragmentation pathways for Benzyl Acetate.

Experimental Protocol (GC-MS)[7][8]
To reproduce these results, the following standard operating procedure is recommended.

Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or similar). Ionization Mode: Electron

Ionization (EI) at 70 eV.

Sample Preparation:

Dissolve ~1 mg of sample in 1 mL of HPLC-grade Dichloromethane or Methanol.

Dilute 1:100 before injection to prevent detector saturation.

GC Parameters:

Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Inlet: Split mode (20:1), 250°C.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 50°C (hold 1 min)
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20°C/min

280°C (hold 3 min).

MS Parameters:

Source Temp: 230°C.

Quad Temp: 150°C.

Scan Range: m/z 40–300.

Solvent Delay: 3.0 min (adjust based on solvent).

Quality Control:

Ensure the PFTBA (tuning standard) m/z 69, 219, and 502 peaks are within calibrated

ranges.

Check air/water background (m/z 18/28); high background can suppress the molecular ion

(m/z 150).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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